Cas no 111159-73-0 (1,5-Diazabicyclo[3.2.1]octane, 8,8'-(1,4-phenylene)bis-)

• Product Name: 1,5-Diazabicyclo[3.2.1]octane, 8,8'-(1,4-phenylene)bis-
• CAS No: 111159-73-0
• MF: C₁₈H₂₆N₄
• MW: 298.425843715668
• CID: 1196625
• Update Time: 2024-08-02

1,5-Diazabicyclo[3.2.1]octane, 8,8'-(1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• 1,5-Diazabicyclo[3.2.1]octane, 8,8'-(1,4-phenylene)bis-

• Inchi： 1S/C18H26N4/c1-7-19-11-12-20(8-1)17(19)15-3-5-16(6-4-15)18-21-9-2-10-22(18)14-13-21/h3-6,17-18H,1-2,7-14H2
• InChI Key： CWUAOOIIYJCRET-UHFFFAOYSA-N
• SMILES： C1(C2N3CCN2CCC3)=CC=C(C2N3CCN2CCC3)C=C1

Computed Properties

• Exact Mass: 298.21598

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Melting Point: 253-254 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 412.0±45.0 °C(Predicted)
• PSA: 12.96
• pka: 7.27±0.40(Predicted)